Cas no 2411295-15-1 (3-Methyl-1-(oxirane-2-carbonyl)-3-phenylpiperidine)

• Product Name: 3-Methyl-1-(oxirane-2-carbonyl)-3-phenylpiperidine
• CAS No: 2411295-15-1
• MF: C₁₅H₁₉NO₂
• MW: 245.31686425209
• CID: 6056938
• PubChem ID: 154879935
• Update Time: 2025-06-13

3-Methyl-1-(oxirane-2-carbonyl)-3-phenylpiperidine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1-(oxirane-2-carbonyl)-3-phenylpiperidine
• 2411295-15-1
• (3-Methyl-3-phenylpiperidin-1-yl)-(oxiran-2-yl)methanone
• EN300-7560773
• Z3687608747
• 3-Methyl-1-(oxirane-2-carbonyl)-3-phenylpiperidine

• Inchi： 1S/C15H19NO2/c1-15(12-6-3-2-4-7-12)8-5-9-16(11-15)14(17)13-10-18-13/h2-4,6-7,13H,5,8-11H2,1H3
• InChI Key： ZEXKHVDPAIUKFL-UHFFFAOYSA-N
• SMILES： O1CC1C(N1CCCC(C)(C2C=CC=CC=2)C1)=O

Computed Properties

• Exact Mass: 245.141578849g/mol
• Monoisotopic Mass: 245.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 32.8Ų

Additional information on 3-Methyl-1-(oxirane-2-carbonyl)-3-phenylpiperidine

Comprehensive Overview of 3-Methyl-1-(oxirane-2-carbonyl)-3-phenylpiperidine (CAS No. 2411295-15-1)

3-Methyl-1-(oxirane-2-carbonyl)-3-phenylpiperidine (CAS No. 2411295-15-1) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound features a unique structural framework, combining a piperidine ring with an oxirane (epoxide) moiety and a phenyl group, making it a versatile intermediate for various synthetic applications. Its molecular formula and intricate architecture have made it a subject of interest for researchers exploring novel pharmacophores and bioactive molecules.

The compound's CAS number 2411295-15-1 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. In recent years, the demand for epoxide-containing compounds like 3-Methyl-1-(oxirane-2-carbonyl)-3-phenylpiperidine has surged due to their reactivity and potential applications in drug discovery and polymer chemistry. Epoxides are known for their ability to undergo ring-opening reactions, which are pivotal in constructing complex molecular architectures. This property aligns with the growing trend of green chemistry, where researchers seek sustainable methods to synthesize high-value chemicals.

One of the most searched topics related to this compound is its role in central nervous system (CNS) drug development. The piperidine scaffold is a common feature in many CNS-active drugs, and the incorporation of an oxirane group could enhance binding affinity or modulate pharmacokinetic properties. Researchers are particularly interested in how 3-Methyl-1-(oxirane-2-carbonyl)-3-phenylpiperidine might interact with neurotransmitter receptors or enzymes, potentially leading to new treatments for neurological disorders. This aligns with the broader neuroscience research trend, where innovative chemical entities are in high demand.

Another area of interest is the compound's potential in material science. Epoxides are widely used in the production of epoxy resins, which are essential for coatings, adhesives, and composite materials. The unique structure of 3-Methyl-1-(oxirane-2-carbonyl)-3-phenylpiperidine could offer improved thermal stability or mechanical properties, making it a candidate for next-generation high-performance materials. This application is particularly relevant given the increasing focus on sustainable materials and circular economy initiatives.

From a synthetic chemistry perspective, the compound's stereochemistry and reactivity are key discussion points. The presence of both a piperidine ring and an oxirane group introduces challenges and opportunities for selective functionalization. Chemists are exploring catalytic methods to achieve enantioselective transformations, which is a hot topic in asymmetric synthesis. Such advancements could streamline the production of chiral intermediates for pharmaceuticals and agrochemicals.

In summary, 3-Methyl-1-(oxirane-2-carbonyl)-3-phenylpiperidine (CAS No. 2411295-15-1) is a multifaceted compound with promising applications in drug discovery, material science, and catalysis. Its unique structure and reactivity profile make it a valuable asset for researchers aiming to address contemporary challenges in chemistry and biology. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in innovative research endeavors.